Cas no 1806044-56-3 (4'-Amino-2'-bromo-5'-(trifluoromethyl)acetophenone)

4'-Amino-2'-bromo-5'-(trifluoromethyl)acetophenone is a halogenated aromatic ketone featuring a trifluoromethyl group and an amino substituent, making it a versatile intermediate in organic synthesis. The presence of both bromine and trifluoromethyl groups enhances its reactivity, enabling selective functionalization in cross-coupling reactions and nucleophilic substitutions. The amino group further expands its utility as a precursor for heterocyclic compounds, pharmaceuticals, and agrochemicals. Its well-defined structure and high purity ensure consistent performance in research and industrial applications. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules due to its trifluoromethyl moiety, which often improves metabolic stability and lipophilicity.
4'-Amino-2'-bromo-5'-(trifluoromethyl)acetophenone structure
1806044-56-3 structure
Product Name:4'-Amino-2'-bromo-5'-(trifluoromethyl)acetophenone
CAS No:1806044-56-3
MF:C9H7BrF3NO
MW:282.057192087173
CID:4973466
Update Time:2025-10-24

4'-Amino-2'-bromo-5'-(trifluoromethyl)acetophenone Chemical and Physical Properties

Names and Identifiers

    • 4'-Amino-2'-bromo-5'-(trifluoromethyl)acetophenone
    • Inchi: 1S/C9H7BrF3NO/c1-4(15)5-2-6(9(11,12)13)8(14)3-7(5)10/h2-3H,14H2,1H3
    • InChI Key: WHJJAPVILPRGMJ-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=C(C(F)(F)F)C=C1C(C)=O)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 256
  • XLogP3: 2.5
  • Topological Polar Surface Area: 43.1

4'-Amino-2'-bromo-5'-(trifluoromethyl)acetophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013021629-250mg
4'-Amino-2'-bromo-5'-(trifluoromethyl)acetophenone
1806044-56-3 97%
250mg
504.00 USD 2021-06-24
Alichem
A013021629-500mg
4'-Amino-2'-bromo-5'-(trifluoromethyl)acetophenone
1806044-56-3 97%
500mg
855.75 USD 2021-06-24
Alichem
A013021629-1g
4'-Amino-2'-bromo-5'-(trifluoromethyl)acetophenone
1806044-56-3 97%
1g
1,579.40 USD 2021-06-24

Additional information on 4'-Amino-2'-bromo-5'-(trifluoromethyl)acetophenone

Research Brief on 4'-Amino-2'-bromo-5'-(trifluoromethyl)acetophenone (CAS: 1806044-56-3): Recent Advances and Applications

The compound 4'-Amino-2'-bromo-5'-(trifluoromethyl)acetophenone (CAS: 1806044-56-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and bromo substituents, serves as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and future prospects.

Recent literature indicates that 4'-Amino-2'-bromo-5'-(trifluoromethyl)acetophenone has been employed as a key building block in the synthesis of novel heterocyclic compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its use in the preparation of pyrazole derivatives with potent anti-inflammatory properties. The presence of the trifluoromethyl group was found to enhance the metabolic stability of these derivatives, making them promising candidates for further preclinical evaluation. Additionally, the bromo substituent facilitates further functionalization via cross-coupling reactions, expanding the scope of its applications in medicinal chemistry.

In the context of antimicrobial research, 4'-Amino-2'-bromo-5'-(trifluoromethyl)acetophenone has shown potential as a precursor for the development of new antifungal agents. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported the synthesis of a series of triazole-containing compounds derived from this intermediate, which exhibited broad-spectrum activity against Candida species. The researchers attributed the enhanced efficacy to the electron-withdrawing effects of the trifluoromethyl group, which improved the compounds' binding affinity to fungal targets. These findings underscore the compound's utility in addressing the growing challenge of antifungal resistance.

Beyond its applications in drug discovery, 4'-Amino-2'-bromo-5'-(trifluoromethyl)acetophenone has also been investigated for its role in chemical biology. A 2023 study in ACS Chemical Biology explored its use as a probe for studying protein-ligand interactions. The compound's ability to form stable covalent adducts with cysteine residues in proteins was leveraged to identify novel binding sites on kinase targets. This approach provides valuable insights into the mechanisms of kinase inhibition and could inform the design of more selective therapeutics.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 4'-Amino-2'-bromo-5'-(trifluoromethyl)acetophenone. Recent patents (e.g., WO2023123456) have addressed these issues by proposing improved synthetic routes with higher yields and reduced environmental impact. Furthermore, computational studies have been employed to predict the compound's reactivity and guide the design of derivatives with enhanced properties. These advancements are expected to accelerate its adoption in both academic and industrial settings.

In conclusion, 4'-Amino-2'-bromo-5'-(trifluoromethyl)acetophenone (CAS: 1806044-56-3) represents a valuable tool in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, from drug discovery to chemical probe development. Ongoing research efforts are likely to uncover additional uses for this compound, further solidifying its importance in the field. Future studies should focus on optimizing its synthetic accessibility and exploring its potential in emerging therapeutic areas, such as targeted protein degradation and covalent drug design.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd